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Compound of Interest

Compound Name: Methyl 16-methylheptadecanoat
CAS No.: 68517-10-2
Cat. No.: B15553922

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 16-methylheptadecanoate, also known as methyl isostearate, is a branched-chain
fatty acid methyl ester (FAME). Its unique structure, featuring a methyl group near the end of
the fatty acid chain, imparts properties that distinguish it from its linear counterparts. This
technical guide provides a comprehensive overview of the known physical characteristics of
Methyl 16-methylheptadecanoate, details the experimental protocols for their determination,
and presents a logical workflow for the characterization of such compounds. Due to a scarcity
of experimentally determined data for this specific molecule in publicly available literature, this
guide combines reported computed values with established methodologies for the broader
class of fatty acid methyl esters.

Core Physical and Chemical Properties
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Methyl 16-methylheptadecanoate is identified by the CAS Number 5129-61-3.[1][2][3] It is
also referred to by synonyms including Methyl isostearate and 16-Methylheptadecanoic acid
methyl ester.[1][2][4]

Data Presentation: Physical and Chemical Properties

The following table summarizes the available quantitative data for Methyl 16-
methylheptadecanoate. It is important to note that many of the listed physical properties are
computed or estimated values due to the limited availability of experimentally verified data.

Property Value Source Type
Molecular Formula C19H3802

Molecular Weight 298.5 g/mol Computed[1]
Boiling Point 340.72 °C @ 760.00 mm Hg Estimated[4]
Melting Point Not Experimentally Determined

Density 0.862 £+ 0.06 g/cm3 Estimated[5]
Refractive Index 1.443 + 0.02 Estimated[5]

Flash Point 162.20 °C (324.00 °F) TCC Estimated[4]

Water Solubility 0.001354 mg/L @ 25 °C Estimated[4]
Physical State Solid or Liquid Inconsistent reports

Experimental Protocols for Physical
Characterization of Fatty Acid Methyl Esters

The following sections detail the standard methodologies for determining the key physical
properties of fatty acid methyl esters like Methyl 16-methylheptadecanoate.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)

Objective: To determine the melting point and phase transition behavior of the FAME.
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Methodology:

o Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) of the purified
FAME is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as
a reference.

 Instrument Setup: A differential scanning calorimeter is calibrated using high-purity standards
(e.g., indium) for temperature and enthalpy.

e Thermal Program: The sample and reference pans are placed in the DSC cell. The
temperature is typically lowered to a sub-ambient temperature (e.g., -50 °C) to ensure
complete crystallization and then heated at a controlled rate (e.g., 5-10 °C/min) to a
temperature above the expected melting point.

o Data Analysis: The heat flow to the sample is measured as a function of temperature. The
melting point is determined as the peak temperature of the endothermic melting transition.
The onset temperature of the melting peak is also often reported.

Determination of Density by Oscillating U-Tube
Densitometry

Objective: To accurately measure the density of the liquid FAME at a specific temperature.
Methodology:

 Instrument Calibration: The oscillating U-tube densitometer is calibrated using two standards
of known density, typically dry air and deionized water, at the desired measurement
temperature.

o Sample Introduction: A small volume of the liquid FAME is injected into the oscillating U-tube,
ensuring no air bubbles are present.

o Temperature Equilibration: The sample is allowed to thermally equilibrate to the set
temperature of the instrument.

e Measurement: The instrument measures the oscillation period of the U-tube containing the
sample. This period is directly related to the density of the sample. The instrument's software
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calculates and displays the density value. Measurements are typically repeated until a stable
reading is obtained.

Determination of Refractive Index using a Refractometer

Objective: To measure the refractive index of the liquid FAME, which is a characteristic property
related to its composition.

Methodology:

Instrument Calibration: The refractometer is calibrated using a standard of known refractive
index, often distilled water.

o Sample Application: A few drops of the liquid FAME are placed on the prism surface of the
refractometer.

o Temperature Control: The temperature of the prism is controlled using a circulating water
bath to the desired measurement temperature (e.g., 20 °C or 25 °C).

e Measurement: The light source is activated, and the boundary line (shadowline) is viewed
through the eyepiece. The instrument is adjusted until the boundary line is sharp and
centered in the crosshairs. The refractive index is then read from the instrument's scale or
digital display.

Purity and Identity Confirmation by Gas
Chromatography-Mass Spectrometry (GC-MS)

Obijective: To confirm the identity and assess the purity of the Methyl 16-
methylheptadecanoate sample.

Methodology:

o Sample Preparation: A dilute solution of the FAME is prepared in an appropriate volatile
solvent (e.g., hexane or dichloromethane).

o GC-MS System: A gas chromatograph equipped with a capillary column (e.g., a polar or non-
polar stationary phase) is coupled to a mass spectrometer.
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« Injection and Separation: A small volume of the prepared sample is injected into the GC inlet,
where it is vaporized. The components of the sample are separated based on their volatility
and interaction with the stationary phase as they pass through the column under a
programmed temperature gradient.

o Mass Spectrometry: As the separated components elute from the GC column, they enter the
mass spectrometer, where they are ionized (typically by electron ionization). The resulting
ions are separated by their mass-to-charge ratio and detected.

o Data Analysis: The resulting chromatogram shows peaks corresponding to the separated
components. The mass spectrum of the peak corresponding to Methyl 16-
methylheptadecanoate can be compared to a reference library (e.g., NIST) for positive
identification. The purity can be estimated by the relative area of the main peak.

Mandatory Visualization
Experimental Workflow for Physical Characterization of
a Fatty Acid Methyl Ester

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of a fatty acid methyl ester.
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Workflow for FAME physical characterization.
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Conclusion

This technical guide provides a summary of the currently available physical characteristics of
Methyl 16-methylheptadecanoate. While many of the specific physical properties for this
compound are based on estimations, this guide outlines the robust and standardized
experimental protocols used for the accurate determination of these properties for fatty acid
methyl esters. The provided workflow offers a logical sequence for the comprehensive
characterization of such compounds, which is essential for their application in research, drug
development, and various industrial formulations. Further experimental studies are warranted
to definitively establish the physical properties of pure Methyl 16-methylheptadecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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